Cas no 61892-77-1 (2(1H)-Pyridinone, 3,6-dihydro-)

• Product Name: 2(1H)-Pyridinone, 3,6-dihydro-
• CAS No: 61892-77-1
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD19218618
• CID: 463628
• PubChem ID: 11480403
• Update Time: 2025-06-20

2(1H)-Pyridinone, 3,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3,6-dihydro-
• 2,5-dihydro-1H-pyridin-6-one
• DTXSID80467137
• SY270920
• 1,6-dihydropyridin-2(3H)-one
• 61892-77-1
• AKOS006359506
• 3,6-dihydropyridin-2(1h)-one
• MFCD19218618

• MDL： MFCD19218618
• Inchi： 1S/C5H7NO/c7-5-3-1-2-4-6-5/h1-2H,3-4H2,(H,6,7)
• InChI Key： GCRNUVFNHLFBRI-UHFFFAOYSA-N
• SMILES： O=C1CC=CCN1

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on 2(1H)-Pyridinone, 3,6-dihydro-

Introduction to 2(1H)-Pyridinone, 3,6-dihydro (CAS No. 61892-77-1) in Modern Chemical and Pharmaceutical Research

2(1H)-Pyridinone, 3,6-dihydro, identified by the Chemical Abstracts Service Number (CAS No.) 61892-77-1, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the pyridinone class, characterized by a six-membered aromatic ring containing two nitrogen atoms and hydroxyl functional groups. The presence of the 3,6-dihydro substitution suggests a reduced form of the parent pyridinone, which may influence its reactivity, solubility, and biological activity. The structural and electronic properties of this molecule make it a versatile scaffold for designing novel pharmacological agents.

The 2(1H)-Pyridinone scaffold is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent advancements in synthetic chemistry have enabled the development of more sophisticated derivatives of this core structure, expanding its potential applications in therapeutic interventions. The 3,6-dihydro modification enhances the molecule's stability and bioavailability, making it an attractive candidate for further exploration in drug development pipelines.

In contemporary pharmaceutical research, 2(1H)-Pyridinone, 3,6-dihydro (CAS No. 61892-77-1) has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural flexibility to develop inhibitors targeting various enzymes and receptors implicated in human diseases. For instance, derivatives of this compound have shown promise in modulating kinases and proteases involved in cancer progression. The ability to fine-tune the substituents on the pyridinone ring allows for the optimization of pharmacokinetic profiles, including absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX).

One of the most compelling aspects of 2(1H)-Pyridinone, 3,6-dihydro is its potential in addressing unmet medical needs through structure-activity relationship (SAR) studies. By systematically modifying functional groups at specific positions on the ring, chemists can uncover novel analogs with enhanced efficacy and reduced side effects. This approach has been instrumental in identifying lead compounds for clinical trials targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridinone core is particularly valuable due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

The synthesis of 2(1H)-Pyridinone, 3,6-dihydro (CAS No. 61892-77-1) typically involves multi-step organic reactions starting from readily available precursors. Advanced catalytic methods have been employed to improve yield and selectivity during these processes. For example, transition metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents into the pyridinone framework with high precision. These synthetic strategies are critical for producing libraries of compounds that can be screened for biological activity using high-throughput screening (HTS) technologies.

Recent studies have highlighted the importance of 2(1H)-Pyridinone derivatives in developing next-generation therapeutics. Researchers have demonstrated that modifications at the 3-position and 6-position can significantly alter the pharmacological properties of these compounds. For instance, introduction of nitrogen-containing heterocycles at these positions can enhance binding affinity to protein targets while minimizing off-target effects. This underscores the need for detailed computational modeling and experimental validation to elucidate structure-function relationships.

The pharmaceutical industry has recognized the potential of 2(1H)-Pyridinone-based molecules as drug candidates due to their favorable pharmacokinetic profiles and mechanism-of-action profiles. Several companies are currently engaged in developing proprietary derivatives for treating inflammatory diseases and infectious disorders. Preclinical studies have shown that certain analogs exhibit potent anti-inflammatory effects by inhibiting key signaling pathways involved in immune responses. These findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions worldwide.

In conclusion,2(1H)-Pyridinone, 3,6-dihydro (CAS No., 61892-77-1) represents a promising scaffold for medicinal chemistry innovation with significant implications for human healthspan extension through targeted drug discovery efforts . As research continues to uncover new biological functions associated with this compound , it is likely that additional therapeutic applications will emerge , further solidifying its role as a cornerstone molecule in modern chemical biology .